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Compound of Interest

Compound Name: 3,5-Octadiene

Cat. No.: B14166476

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 3,5-octadiene. It is intended to provide guidance on the chemical and physical
properties, safety procedures, and proper disposal of this compound.

Chemical and Physical Properties

3,5-Octadiene is a conjugated diene with the molecular formula CsHaa. It exists as several
stereoisomers, primarily the (E,E), (Z,Z), and (E,Z) forms, each with a unique CAS number and
potentially slightly different physical properties. It is a colorless liquid at room temperature and
is generally soluble in organic solvents with limited solubility in water.[1]
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Property Value Source

Molecular Formula CsHaa [2][3]

Molecular Weight 110.20 g/mol [2][4]

CAS Number 25001-92-7 .(unspecified 1]
stereochemistry)

7348-80-3 ((Z,2)-isomer) [3]

Boiling Point ~114-121 °C

Density ~0.74 g/cm3

Flash Point 9 °C (for 1,7-Octadiene)

o Soluble in organic solvents,
Solubility . o [1]
limited solubility in water.

Note: Specific physical properties such as boiling point and density may vary slightly between
the different stereoisomers of 3,5-octadiene. The flash point provided is for 1,7-octadiene and
should be considered as a conservative estimate for the flammable nature of 3,5-octadiene.

Health and Safety Information

A specific Safety Data Sheet (SDS) for 3,5-octadiene (CAS 25001-92-7) is not readily
available. Therefore, the following safety protocols are based on information for the general
class of "octadienes" and related conjugated dienes, which are flammable and may pose health
risks upon exposure. It is crucial to handle 3,5-octadiene with caution in a well-ventilated area.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. A lab
coat or chemical-resistant apron is also recommended.
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o Respiratory Protection: Work should be conducted in a certified chemical fume hood. If the
concentration of vapors is expected to exceed exposure limits, a NIOSH-approved respirator
with an organic vapor cartridge is necessary.

Experimental Protocols
Protocol for Handling and Use of 3,5-Octadiene

e Preparation:

[e]

Ensure a certified chemical fume hood is operational.
o Gather all necessary PPE and have it readily available.
o Prepare a spill kit appropriate for flammable liquids.

o Ensure all ignition sources (e.g., hot plates, open flames, electrical equipment) are
removed from the work area.

o Ground all equipment to prevent static discharge.

e Handling:

o

Conduct all manipulations of 3,5-octadiene within the chemical fume hood.

[¢]

Use the smallest quantity of the chemical necessary for the experiment.

[¢]

When transferring the liquid, do so slowly and carefully to avoid splashing.

[e]

Keep containers of 3,5-octadiene tightly sealed when not in use.
e Post-Handling:
o Thoroughly clean the work area after use.
o Decontaminate any equipment that has come into contact with 3,5-octadiene.

o Properly dispose of any contaminated materials as hazardous waste.
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o Wash hands thoroughly with soap and water after handling the chemical.

Protocol for Storage of 3,5-Octadiene

o Storage Container:
o Store 3,5-octadiene in its original, tightly sealed container.

o Ensure the container is properly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

o Storage Location:
o Store in a cool, dry, and well-ventilated area designated for flammable liquids.

o The storage area should be away from heat, sparks, open flames, and strong oxidizing
agents.

o Store in a secondary containment tray to prevent the spread of potential spills.

o Avoid exposure to direct sunlight. Due to its reactive nature, 3,5-octadiene is sensitive to
light, heat, and oxygen.[6]

Protocol for Spill and Waste Disposal

e Spill Response:
o Small Spills (in a fume hood):

Alert others in the immediate area.

» Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite,
sand, or a commercial spill absorbent for flammable liquids.

» Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.

» Clean the spill area with a suitable solvent, followed by soap and water.
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o Large Spills (or spills outside a fume hood):

Evacuate the area immediately.

Alert your institution's emergency response team.

Prevent the spread of the spill if it is safe to do so.

Remove all ignition sources.

Ventilate the area.

» Waste Disposal:

o All waste containing 3,5-octadiene, including empty containers and contaminated
materials, must be disposed of as hazardous waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.
o Do not pour 3,5-octadiene down the drain.

Reactivity and Stability

3,5-Octadiene is a conjugated diene, which makes it more stable than non-conjugated dienes.
However, it is still a reactive compound.

» Polymerization: Like other conjugated dienes, 3,5-octadiene can undergo polymerization,
potentially initiated by heat, light, or catalysts.

» Oxidation: It can react with oxidizing agents.

o Diels-Alder Reactions: As a conjugated diene, it can participate in Diels-Alder cycloaddition
reactions with suitable dienophiles.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.

Toxicological Information
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Detailed toxicological data for 3,5-octadiene is not readily available. Based on information for
similar compounds, it should be considered potentially harmful if inhaled, ingested, or absorbed
through the skin. Vapors may be irritating to the eyes, skin, and respiratory system.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the logical workflow for the safe handling and storage of 3,5-
octadiene.
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Caption: Workflow for Safe Handling and Storage of 3,5-Octadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b14166476?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/25001-92-7/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C25001927
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7348803&Mask=200
https://www.chemeo.com/cid/50-084-3/3-5-Octadiene
https://www.chemeo.com/cid/50-084-3/3-5-Octadiene
https://www.chemsrc.com/en/cas/25001-92-7_641064.html
https://www.lookchem.com/casno7348-80-3.html
https://www.benchchem.com/product/b14166476#protocols-for-handling-and-storing-3-5-octadiene
https://www.benchchem.com/product/b14166476#protocols-for-handling-and-storing-3-5-octadiene
https://www.benchchem.com/product/b14166476#protocols-for-handling-and-storing-3-5-octadiene
https://www.benchchem.com/product/b14166476#protocols-for-handling-and-storing-3-5-octadiene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14166476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14166476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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